Cas no 70546-97-3 ( )

• Product Name: &nbsp
• CAS No: 70546-97-3
• MF: CH₄BaO₆S₂
• MW: 313.495854377747
• CID: 975305
• PubChem ID: 54611525
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• barium(2+),methanedisulfonic acid
• barium methanedisulfonate
• Barium-methandisulfonat
• NSC112727
• 70546-97-3
• NSC-112727
• barium(2+);methanedisulfonic acid
• DTXSID20715381
• AUZHGKYBPSSMEA-UHFFFAOYSA-N
•  

• Inchi： 1S/CH4O6S2.Ba/c2-8(3,4)1-9(5,6)7;/h1H2,(H,2,3,4)(H,5,6,7);/q;+2
• InChI Key： AUZHGKYBPSSMEA-UHFFFAOYSA-N
• SMILES： [Ba+2].S(CS(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 313.85000
• Monoisotopic Mass: 313.850177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126Ų

Experimental Properties

• PSA: 125.50000
• LogP: 0.88110